Cas no 55226-16-9 (1-isocyanato-4-trifluoromethanesulfonylbenzene)

• Product Name: 1-isocyanato-4-trifluoromethanesulfonylbenzene
• CAS No: 55226-16-9
• MF: C₈H₄F₃NO₃S
• MW: 251.18247127533
• MDL: MFCD25460326
• CID: 4654988
• PubChem ID: 21275252
• Update Time: 2025-06-11

1-isocyanato-4-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-[(trifluoromethyl)sulfonyl]-
• 4-(trifluoromethylsulfonyl)phenylisocyanate
• 1-isocyanato-4-trifluoromethanesulfonylbenzene

• MDL： MFCD25460326
• Inchi： 1S/C8H4F3NO3S/c9-8(10,11)16(14,15)7-3-1-6(2-4-7)12-5-13/h1-4H
• InChI Key： NCQGDHKDNABQIX-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(S(C(F)(F)F)(=O)=O)C=C1

Computed Properties

• Exact Mass: 250.986
• Monoisotopic Mass: 250.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-isocyanato-4-trifluoromethanesulfonylbenzene

Introduction to 1-isocyanato-4-trifluoromethanesulfonylbenzene (CAS No. 55226-16-9)

1-isocyanato-4-trifluoromethanesulfonylbenzene, with the chemical formula C₈H₂F₃NO₄S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound belongs to the class of isocyanates and sulfonamides, which are widely recognized for their versatility in synthetic chemistry and industrial applications. The presence of both an isocyanate group (–NCO) and a trifluoromethanesulfonyl group (–SO₂CF₃) makes it a particularly intriguing molecule for researchers exploring novel chemical reactions and material formulations.

The CAS number 55226-16-9 provides a unique identifier for this compound, facilitating its recognition in scientific literature, patents, and regulatory databases. This numbering system ensures that researchers and industry professionals can accurately reference and retrieve information about the compound’s synthesis, reactivity, and potential applications. The molecular structure of 1-isocyanato-4-trifluoromethanesulfonylbenzene features a benzene ring substituted with these two functional groups, which significantly influences its chemical behavior and reactivity.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, lipophilicity, and metabolic resistance, making them valuable in drug design and development. The introduction of fluorine atoms into organic molecules often modulates their electronic properties, solubility, and biological activity. In the case of 1-isocyanato-4-trifluoromethanesulfonylbenzene, the trifluoromethanesulfonyl group contributes to its high electronegativity, which can influence nucleophilic substitution reactions and interactions with biological targets.

The isocyanate functional group is particularly noteworthy for its role in polymer chemistry and the synthesis of polyurethanes. Isocyanates readily react with hydroxyl groups to form urethane linkages, a reaction that is fundamental to the production of flexible and rigid foams used in insulation materials, adhesives, and coatings. Additionally, isocyanates can undergo condensation reactions with amines to yield carbamates, which are important intermediates in pharmaceutical synthesis.

Recent research has highlighted the potential of 1-isocyanato-4-trifluoromethanesulfonylbenzene as a building block for designing novel therapeutic agents. Its unique structural features make it a suitable candidate for exploring modifications that could enhance drug efficacy or reduce side effects. For instance, the trifluoromethanesulfonyl group can be used to improve the binding affinity of a drug molecule to its target receptor by increasing hydrophobic interactions or by modulating electronic effects. Furthermore, the isocyanate group provides a versatile handle for further functionalization through reactions such as urethane or carbamate formation.

One area where this compound has shown promise is in the development of fluorinated heterocycles. Heterocyclic compounds are integral to many pharmaceuticals due to their ability to mimic natural biomolecules and interact with biological systems. The incorporation of fluorine into heterocyclic structures can lead to improved pharmacokinetic properties, such as enhanced bioavailability or prolonged half-life. Researchers have been exploring methods to introduce fluorine atoms into heterocycles using 1-isocyanato-4-trifluoromethanesulfonylbenzene as an intermediate, aiming to create new scaffolds for drug discovery.

The synthesis of 1-isocyanato-4-trifluoromethanesulfonylbenzene involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of 4-fluorobenzenesulfonyl chloride followed by conversion to the corresponding sulfonyl fluoride using nucleophilic substitution reactions. Subsequent treatment with phosgene or another cyanating agent yields the desired isocyanate derivative. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible for industrial applications.

In industrial settings, 1-isocyanato-4-trifluoromethanesulfonylbenzene may be utilized as an intermediate in the production of specialty chemicals or fine chemicals that require specific functional groups for their intended use. Its reactivity allows for further derivatization into compounds with tailored properties for applications in agrochemicals, dyes, or advanced materials. The ability to modify its structure through various chemical reactions makes it a valuable asset in synthetic chemistry libraries.

The safety profile of 1-isocyanato-4-trifluoromethanesulfonylbenzene is an important consideration during handling and application. While it does not fall under hazardous classifications such as flammable or toxic substances under standard regulatory frameworks, appropriate precautions should be taken due to its reactivity with moisture and other nucleophiles. Proper ventilation, personal protective equipment (PPE), and handling protocols are essential when working with this compound in laboratory or industrial environments.

The environmental impact of using 1-isocyanato-4-trifluoromethanesulfonylbenzene also warrants attention. As part of sustainable chemistry efforts, researchers are exploring greener alternatives for synthesizing fluorinated compounds that minimize waste generation and reduce reliance on hazardous reagents. Innovations in catalytic processes or solvent systems could potentially enhance the ecological footprint of producing this compound while maintaining high yields and purity standards.

In conclusion,1-isocyanato-4-trifluoromethanesulfonylbenzene (CAS No. 55226-16-9) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it a valuable tool for pharmaceutical research, material science applications, and industrial chemical synthesis. As advancements continue in synthetic methodologies and green chemistry practices,1-isocyanato-4-trifluoromethanesulfonylbenzene will likely remain at the forefront of innovation in these fields.